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Introduction

The Rhenium-Osmium (Re-0s) isotopic system is a powerful geochronometer for directly
dating sulfide minerals.[1][2][3] This is due to the chalcophilic ("sulfur-loving") and siderophilic
("iron-loving™) nature of both elements, which leads to their incorporation into the crystal lattice
of sulfide minerals like pyrite, arsenopyrite, and molybdenite during ore formation.[1][4] The
method is based on the beta decay of Rhenium-187 (*8’Re) to Osmium-187 (*870Os) with a half-
life of approximately 41.6 billion years.[1][4] By measuring the concentrations of the parent
(*87Re) and daughter (1870s) isotopes, along with a stable Os isotope (1880s) for normalization,
the age of mineral formation can be precisely determined.[1] This protocol outlines the step-by-
step methodology for Re-Os dating of sulfide minerals using isotope dilution, Carius tube
digestion, and Negative Thermal lonization Mass Spectrometry (N-TIMS).

Experimental Workflow

The overall workflow for Re-Os dating of sulfide minerals involves several critical stages, from
initial sample preparation to final data analysis. Each step is designed to ensure accurate and
precise measurement of minute quantities of Re and Os.
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Caption: Experimental workflow for Re-Os dating of sulfide minerals.

Detailed Experimental Protocol

This protocol is designed for researchers experienced in clean laboratory procedures and mass
spectrometry. All work should be conducted in a Class 100 or better clean laboratory
environment to minimize contamination.

1. Sample Preparation and Mineral Separation
The goal of this stage is to obtain a pure mineral separate of the target sulfide.

e 1.1. Crushing and Sieving: Crush the bulk rock sample using a jaw crusher and/or a disc mill.
Sieve the crushed material to a desired grain size fraction (e.g., 250-500 pm).

e 1.2. Preliminary Separation: Use standard mineral separation techniques, such as a Wilfley
table for gravity separation followed by a Frantz Isodynamic Separator for magnetic
separation, to concentrate the sulfide minerals.

e 1.3. Final Purification: Hand-pick the target sulfide minerals under a binocular microscope to
ensure >99% purity. Wash the mineral separates with high-purity water and ethanol, then dry
in a low-temperature oven.

2. Isotope Dilution and Sample Digestion

This critical step dissolves the sulfide mineral and ensures complete isotopic equilibration
between the sample and an isotopic tracer (spike).[5]
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2.1. Weighing and Spiking: Accurately weigh an appropriate amount of the purified sulfide
mineral powder (typically 20-500 mg, depending on expected Re and Os concentrations) into
a clean, pre-weighed Carius tube.[5] Add a precise amount of a mixed 8>Re-1°°Os isotopic
spike solution.[6]

2.2. Acid Digestion: Add inverse aqua regia (a 3:1 mixture of concentrated HNOs and HCI) to
the Carius tube.[4][5] For sulfide minerals, approximately 8 mL of acid is typically used.[5]

2.3. Carius Tube Sealing and Heating: Using a torch, carefully seal the thick-walled
borosilicate Carius tube. Place the sealed tube into a protective stainless-steel jacket and
heat it in an oven at 220-240°C for 12-24 hours.[5][7] This high-temperature digestion in a
closed system is essential to dissolve the sample completely and prevent the loss of volatile
Os0a.[4][8]

2.4. Cooling and Opening: After digestion, allow the Carius tube to cool completely to room
temperature before carefully opening it in a fume hood.

. Osmium (Os) Separation and Purification

Osmium is highly volatile and must be separated first.

3.1. Solvent Extraction: Transfer the digestate to a separation funnel. Osmium, as OsOa, is
separated from the aqueous acid solution by solvent extraction into chloroform (CHCIs) or
carbon tetrachloride (CCla).[4][5] Perform three separate extractions to ensure quantitative
recovery.

3.2. Back-Extraction: Combine the organic phases and back-extract the Os into hydrobromic
acid (HBr).[4] This transfers the Os back into an aqueous phase as the non-volatile
hexabromo-osmate ([OsBrs]?~) complex.[9]

3.3. Micro-distillation: For final purification, the Os-bearing HBr solution is subjected to micro-
distillation.[4] This step further separates Os from any remaining impurities, ensuring a clean
sample for mass spectrometry.

. Rhenium (Re) Separation and Purification

Rhenium is purified from the solution remaining after Os extraction.
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4.1. Column Chemistry Preparation: Evaporate the Os-free digestate to dryness and
redissolve it in a dilute acid solution (e.g., 0.1 M HNO3) suitable for loading onto an anion
exchange column.[5][7]

4.2. Anion Exchange Chromatography: Load the sample solution onto a pre-cleaned and
conditioned anion exchange resin column (e.g., Dowex 1-X8).[10][11] Rhenium is retained
on the resin as the perrhenate ion (ReOas~), while major matrix elements are washed away.
[10]

4.3. Elution: After washing the column, elute the purified Re using a stronger acid, such as
concentrated nitric acid (HNO3).[10] Collect the Re-bearing fraction in a clean Teflon beaker.

. Mass Spectrometric Analysis

The isotopic compositions of the purified Os and Re fractions are measured by Negative

Thermal lonization Mass Spectrometry (N-TIMS).[1]

5.1. Filament Loading: Load a small aliquot of the purified Os solution onto a platinum (Pt)
filament.[12] Load the purified Re solution onto a Pt or nickel (Ni) filament. An electron
emitter, such as Ba(NOs)2, is often added to the filament to enhance the production of
negative ions.[12]

5.2. Isotopic Measurement: Analyze the loaded filaments in a thermal ionization mass
spectrometer. Os is measured as the OsOs~ ion and Re as the ReOas~ ion.[12] Measure the
ratios of 187Qs/1880s, 19°0s/188(0s, 185Re/18’Re, and other relevant isotopes.

. Data Reduction and Age Calculation

6.1. Blank Correction and Data Processing: Subtract procedural blanks and correct for mass
fractionation using the measured spike isotopes.[3] Calculate the total concentrations of Re
and Os and the 87Re/*880s and 18’0s/*880s ratios.

6.2. Isochron Construction: For reliable dating, multiple cogenetic samples (i.e., different
minerals from the same rock or the same mineral from different samples that formed at the
same time) with varying Re/Os ratios are analyzed.[1] An isochron is constructed by plotting
187Re/1880s on the x-axis against 1870s/1880s on the y-axis.[1]
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e 6.3. Age Determination: The age is calculated from the slope of the isochron, and the initial
1870s/1880s ratio (which provides information about the source of the metals) is determined
from the y-intercept.[1] For minerals with very high Re and negligible initial Os, such as some
molybdenites, a model age can be calculated from a single analysis.[4]

Summary of Quantitative Data

The following table summarizes key quantitative parameters typically used in the Re-Os dating
protocol for sulfide minerals.

Parameter Typical Value /| Range Reference(s)
Sample Weight 20 - 500 mg [5]
Spike Isotopes 185Re, 1990s [6]

_ , _ Inverse Aqua Regia
Digestion Acid [4][5]
(HNOs:HCI, 3:1)

Acid Volume ~8 mL [5]
Carius Tube Temperature 220 - 240 °C [51[7]
Digestion Time 12 - 24 hours [51[7]
Os Extraction Solvent Chloroform (CHCIs) or CCla [415]
Os Back-Extraction Acid Hydrobromic Acid (HBr) [4]
Re Column Chemistry Anion Exchange Resin (e.g., [10]
Dowex 1-X8)

N-TIMS lon Species Os0Os3~, ReO4~ [12]
187Re Decay Constant (A) 1.666 x 10-1t yr—1 [4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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